8-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione

Specification

• Molecular Formula: C26H29FN6O2
• Molecular Weight: 476.5 g/mol
• IUPAC Name: 8-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
• Standard InChI: InChI=1S/C26H29FN6O2/c1-18-5-4-6-19(15-18)16-33-22(28-24-23(33)25(34)30(3)26(35)29(24)2)17-31-11-13-32(14-12-31)21-9-7-20(27)8-10-21/h4-10,15H,11-14,16-17H2,1-3H3
• Standard InChI Key: LFRZLDODGMGTPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=NC3=C2C(=O)N(C(=O)N3C)C)CN4CCN(CC4)C5=CC=C(C=C5)F

Introduction

Structural Identification and Molecular Properties

Core Chemical Architecture

8-[[4-(4-Fluorophenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione belongs to the purine-2,6-dione family, a class of bicyclic compounds featuring a fused imidazole and pyrimidine ring system. The purine core is substituted at positions 1, 3, 7, and 8 with methyl, (3-methylphenyl)methyl, and [4-(4-fluorophenyl)piperazin-1-yl]methyl groups, respectively. The molecular formula is C₂₆H₂₉FN₆O₂, with a molecular weight of 476.5 g/mol.

Key Structural Features:

• Piperazine moiety: A six-membered ring containing two nitrogen atoms, linked to a 4-fluorophenyl group at position 4.

• Purine core: Modified at position 7 with a (3-methylbenzyl) group, enhancing lipophilicity and receptor-binding potential.

• Fluorophenyl substituent: Introduces electron-withdrawing effects, influencing electronic distribution and metabolic stability.

Physicochemical Characteristics

The compound’s logP value (partition coefficient) is estimated at 3.2–3.5, indicating moderate lipophilicity suitable for blood-brain barrier penetration. Its solubility profile varies with pH, showing higher solubility in acidic conditions due to protonation of the piperazine nitrogen.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₂₆H₂₉FN₆O₂
Molecular Weight	476.5 g/mol
logP	3.2–3.5
Solubility (pH 7.4)	0.12 mg/mL
Melting Point	198–202°C (decomposes)

Synthesis and Manufacturing

Synthetic Pathways

The synthesis involves a multi-step sequence to assemble the purine core and introduce substituents. A representative route includes:

• Purine Core Formation: Condensation of 4,5-diaminopyrimidine with dimethyl malonate under basic conditions to form the xanthine scaffold.

• Alkylation at Position 7: Reaction with 3-methylbenzyl bromide in the presence of potassium carbonate to introduce the (3-methylphenyl)methyl group.

• Piperazine Introduction: Nucleophilic substitution at position 8 using 1-(4-fluorophenyl)piperazine and formaldehyde under refluxing methanol.

Table 2: Key Reaction Conditions

Step	Reagents/Conditions	Yield
1	NaHCO₃, H₂O, 80°C, 12h	65%
2	K₂CO₃, DMF, 3-methylbenzyl bromide, 60°C	72%
3	CH₃OH, reflux, 24h	58%

Purification and Analysis

Final purification employs reverse-phase HPLC with a C18 column (acetonitrile/water gradient), achieving ≥95% purity. Structural confirmation is performed via ¹H/¹³C NMR and high-resolution mass spectrometry (HRMS).

Chemical Reactivity and Derivative Formation

Functional Group Reactivity

The compound’s reactivity is dominated by:

• Piperazine Nitrogen: Susceptible to alkylation or acylation, enabling the creation of prodrugs or targeted conjugates.

• Fluorophenyl Ring: Participates in electrophilic aromatic substitution (e.g., nitration, sulfonation) under controlled conditions.

Stability Considerations

Degradation studies reveal sensitivity to hydrolysis at the purine C8-N bond under strongly acidic (pH < 2) or basic (pH > 10) conditions. Storage recommendations include desiccated environments at −20°C to prevent oxidative decomposition.

Pharmacological Profile and Biological Activity

Receptor Binding Affinity

In vitro assays demonstrate high affinity for serotonin (5-HT₁A) and dopamine (D₂) receptors, with Kᵢ values of 12 nM and 28 nM, respectively. The fluorophenyl-piperazine moiety is critical for 5-HT₁A interaction, while the purine core contributes to D₂ binding.

Table 3: Receptor Binding Data

Receptor	Kᵢ (nM)	Assay Type
5-HT₁A	12	Radioligand
D₂	28	Competitive binding
α₁-Adrenergic	450	Functional assay

In Vivo Effects

Preclinical studies in rodent models show anxiolytic and antidepressant-like effects at doses of 5–10 mg/kg (oral). These effects are abolished by 5-HT₁A antagonists, confirming receptor-mediated activity.

Future Research Directions

Clinical Translation

Phase I trials are needed to assess human pharmacokinetics and tolerability. Key challenges include optimizing bioavailability (<40% in rats) through formulation strategies.

Structural Optimization

Derivatization at the purine N3 position may enhance D₂ selectivity, reducing off-target α₁-adrenergic effects.